Cas no 162377-66-4 (Benzonitrile, 4-(1-azetidinyl)-)

• Product Name: Benzonitrile, 4-(1-azetidinyl)-
• CAS No: 162377-66-4
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 1342446
• PubChem ID: 70080346
• Update Time: 2025-04-20

Benzonitrile, 4-(1-azetidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(1-azetidinyl)-
• 4-(azetidin-1-yl)benzonitrile
• A1-43286
• SCHEMBL7402909
• DTXSID40741667
• 4-(azetidinyl) benzonitrile
• 162377-66-4

• Inchi： 1S/C10H10N2/c11-8-9-2-4-10(5-3-9)12-6-1-7-12/h2-5H,1,6-7H2
• InChI Key： KVOXUIQIFQLPFA-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C#N)=CC=2)CCC1

Computed Properties

• Exact Mass: 158.0845
• Monoisotopic Mass: 158.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03